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Methyl 4-
Compound Name: (hydroxymethyl)cyclohexanecarbo

Xylate

Cat. No.: B077218

\ J

This technical guide provides a comprehensive overview of methyl 4-
(hydroxymethyl)cyclohexanecarboxylate, a versatile bifunctional molecule of interest to
researchers, scientists, and professionals in drug development and materials science. This
document details its chemical properties, synthesis, and potential applications, with a focus on
its isomeric forms.

Physicochemical Properties

Methyl 4-(hydroxymethyl)cyclohexanecarboxylate is a cyclohexane derivative characterized
by the presence of both a hydroxymethyl and a methyl ester functional group. These
functionalities provide a basis for its utility as a versatile building block in organic synthesis. The
compound exists as cis and trans isomers, with the trans isomer being of particular interest for
stereoselective synthesis.[1]

Table 1: CAS Numbers for Methyl 4-(hydroxymethyl)cyclohexanecarboxylate and its
Isomers
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Isomer CAS Number

trans-Methyl 4-

110928-44-4
(hydroxymethyl)cyclohexanecarboxylate
cis-Methyl 4-

110928-45-5
(hydroxymethyl)cyclohexanecarboxylate
Methyl 4-hydroxy-1-methylcyclohexane-1-

YA ey 87787-05-1

carboxylate
cis-Methyl 4-hydroxycyclohexanecarboxylate 3618-03-9

Table 2: Physical and Chemical Properties of trans-Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate

Property Value

Molecular Formula CoH1603

Molecular Weight 172.22 g/mol [1]

Appearance Colorless to Pale-yellow Solid or Liquid[2]
Boiling Point 250.7°C[1]

Density 1.059 g/cm3[1]

Solubility Soluble in organic solvents like ether and

alcohol; insoluble in water.[1]

Storage Inert atmosphere, 2-8°C[2][3]

Synthesis and Experimental Protocols

The primary route for synthesizing methyl 4-(hydroxymethyl)cyclohexanecarboxylate
involves the hydrogenation of methyl 4-(hydroxymethyl)benzoate.[1] This process saturates the
benzene ring to yield the desired cyclohexane derivative.

Experimental Protocol: Hydrogenation of Methyl 4-(hydroxymethyl)benzoate
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e Substrate Preparation: The starting material, methyl 4-(hydroxymethyl)benzoate, is prepared
via the esterification of 4-(hydroxymethyl)benzoic acid.[1]

» Hydrogenation Reaction:

o

Catalyst: 5-10 wt% Palladium on carbon (Pd/C) or Raney nickel.[1]

[¢]

Solvent: Ethanol or Tetrahydrofuran (THF).[1]

o

Conditions: The reaction is typically carried out under a high pressure of hydrogen gas
(10-50 bar).[1]

[e]

Temperature: 80-120°C.[1]

[e]

Duration: 12—24 hours.[1]

 Purification: Following the reaction, the catalyst is filtered off, and the solvent is removed
under reduced pressure. The crude product can be purified by distillation or chromatography
to yield methyl 4-(hydroxymethyl)cyclohexanecarboxylate.

Synthesis
y ! Product

Starting Materials
Hydrogenation
Methyl 4-(hyd thyl loh boxylat
Methyl 4-(hydroxymethyl)benzoate (Pd/C, H2) ethyl 4-(hydroxymethyl)cyclohexanecarboxylate

A
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Synthesis of Methyl 4-(hydroxymethyl)cyclohexanecarboxylate.

Applications and Biological Relevance
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Methyl 4-(hydroxymethyl)cyclohexanecarboxylate serves as a crucial intermediate in the
synthesis of more complex molecules.[1] Its bifunctional nature, with both a hydroxyl and an
ester group, allows for selective chemical modifications.

A significant application is its use as a precursor for the synthesis of tranexamic acid
derivatives.[1] Tranexamic acid is an antifibrinolytic agent, and its derivatives are explored for
various therapeutic applications. The synthesis involves converting the hydroxymethyl group
into a primary amine.[1]
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Synthetic pathway to Tranexamic Acid Derivatives.

While the direct biological activity of methyl 4-(hydroxymethyl)cyclohexanecarboxylate is
not extensively documented, its derivatives are of significant interest in pharmaceutical
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research.[1] The hydroxymethyl group can undergo metabolic transformations, potentially
leading to active metabolites that interact with biological targets.[1]

In materials science, this compound is utilized as a building block for polymers, such as
polyurethane foams, where it can enhance properties like flexibility and durability.[1]

Safety and Handling

Methyl 4-(hydroxymethyl)cyclohexanecarboxylate is classified as an irritant.[2] Standard
laboratory safety protocols should be followed, including the use of personal protective
equipment. It is advisable to handle the compound in a well-ventilated area and to avoid
breathing dust, fume, gas, mist, vapors, or spray.[4] The compound should be stored in a dry,
inert atmosphere at 2-8°C.[2][3]
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Recommended safe handling workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclohexanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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